Cas no 6339-77-1 (2-hexadecyliminobutanedioic Acid)

• Product Name: 2-hexadecyliminobutanedioic Acid
• CAS No: 6339-77-1
• MF: C₂₀H₃₇NO₄
• MW: 355.512086629868
• CID: 1651403
• PubChem ID: 238841
• Update Time: 2025-04-21

2-hexadecyliminobutanedioic Acid Chemical and Physical Properties

Names and Identifiers

• 2-hexadecyliminobutanedioic Acid
• NSC-43393
• A837417
• NSC43393
• 6339-77-1

• Inchi： 1S/C20H37NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-18(20(24)25)17-19(22)23/h2-17H2,1H3,(H,22,23)(H,24,25)/b21-18+
• InChI Key： GHDFDXXVEMEIQG-DYTRJAOYSA-N
• SMILES： OC(/C(/CC(=O)O)=N/CCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 355.27241
• Monoisotopic Mass: 355.272259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 18
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87
• XLogP3: 7.2

Experimental Properties

• Density: 1.02
• Boiling Point: 511.1°C at 760 mmHg
• Flash Point: 262.9°C
• Refractive Index: 1.493
• PSA: 86.96
• LogP: 5.46800